Cas no 771573-27-4 ([4-(furan-2-yl)phenyl]methanamine)

• Product Name: [4-(furan-2-yl)phenyl]methanamine
• CAS No: 771573-27-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD06213666
• CID: 561978
• PubChem ID: 7537509
• Update Time: 2025-04-19

[4-(furan-2-yl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(2-furanyl)-
• [4-(2-Furyl)phenyl]methylamine
• [4-(furan-2-yl)phenyl]methanamine
• [4-(Fur-2-yl)phenyl]methylamine
• 4-(Fur-2-yl)benzylamine
• F2167-0751
• TS-01467
• FT-0746096
• (4-(Furan-2-yl)phenyl)methanamine
• DTXSID50428730
• CS-0270915
• EN300-237936
• 1-[4-(2-Furyl)phenyl]methanamine
• SB61911
• BB 0304433
• 771573-27-4
• SCHEMBL112138
• AKOS013153807

• MDL： MFCD06213666
• Inchi： 1S/C11H11NO/c12-8-9-3-5-10(6-4-9)11-2-1-7-13-11/h1-7H,8,12H2
• InChI Key： TVKRLJUMZZXOHG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.099
• Melting Point: 42.5-44
• Boiling Point: 111/26mm
• Flash Point: 131.4°C
• Refractive Index: 1.568
• PSA: 39.16000
• LogP: 3.10560

[4-(furan-2-yl)phenyl]methanamine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines